Cas no 892978-17-5 (N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide)

• Product Name: N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• CAS No: 892978-17-5
• MF: C₁₅H₁₅N₃O₄S₂
• MW: 365.427300691605
• CID: 6020960
• PubChem ID: 7203102
• Update Time: 2025-08-05

N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-2-(5-nitrothiophene-2-amido)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• Benzo[b]thiophene-3-carboxamide, 4,5,6,7-tetrahydro-N-methyl-2-[[(5-nitro-2-thienyl)carbonyl]amino]-
• N-methyl-2-[(5-nitrothiophene-2-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• AKOS024612433
• N-methyl-2-(5-nitrothiophene-2-carboxamido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• 892978-17-5
• F1828-0035

• Inchi： 1S/C15H15N3O4S2/c1-16-14(20)12-8-4-2-3-5-9(8)24-15(12)17-13(19)10-6-7-11(23-10)18(21)22/h6-7H,2-5H2,1H3,(H,16,20)(H,17,19)
• InChI Key： RKSFQICMTXOTJY-UHFFFAOYSA-N
• SMILES： C12CCCCC=1C(C(NC)=O)=C(NC(C1SC([N+]([O-])=O)=CC=1)=O)S2

Computed Properties

• Exact Mass: 365.05039832g/mol
• Monoisotopic Mass: 365.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 161Ų

Experimental Properties

• Density: 1.483±0.06 g/cm3(Predicted)
• Boiling Point: 468.6±45.0 °C(Predicted)
• pka: 11.05±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Nitrothiophenes 2-nitrothiophenes